Cas no 52030-06-5 (2-chloro-N-(1-methyl-2-propylpentyl)acetamide)
52030-06-5 structure
Product Name:2-chloro-N-(1-methyl-2-propylpentyl)acetamide
CAS No:52030-06-5
MF:C11H22ClNO
MW:219.751482486725
CID:1575210
PubChem ID:3040307
Update Time:2025-04-21
2-chloro-N-(1-methyl-2-propylpentyl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-chloro-N-(1-methyl-2-propylpentyl)acetamide
- 2-chloro-N-(3-propylhexan-2-yl)acetamide
- Acetamide, 2-chloro-(3-propyl-2-hexyl)-
- DB-303249
- 2-Chloro-N-(1-methyl -2-propylpentyl )acetamide
- BRN 3046459
- Acetamide, 2-chloro-N-(1-methyl-2-propylpentyl)-
- 2-Chloro-N-(1-methyl-2-propylpentyl) acetamide
- DTXSID20966371
- 52030-06-5
- 2-Chloro-N-(3-propylhexan-2-yl)ethanimidic acid
-
- Inchi: 1S/C11H22ClNO/c1-4-6-10(7-5-2)9(3)13-11(14)8-12/h9-10H,4-8H2,1-3H3,(H,13,14)
- InChI Key: XSCQBMDVQIGAMV-UHFFFAOYSA-N
- SMILES: ClCC(NC(C)C(CCC)CCC)=O
Computed Properties
- Exact Mass: 219.13916
- Monoisotopic Mass: 219.139
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 7
- Complexity: 155
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 29.1Ų
Experimental Properties
- Density: 0.963
- Boiling Point: 331.3°C at 760 mmHg
- Flash Point: 154.2°C
- Refractive Index: 1.45
- PSA: 29.1
2-chloro-N-(1-methyl-2-propylpentyl)acetamide Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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